Cas no 872355-52-7 (Methyl 6-amino-2-methylnicotinate)

• Product Name: Methyl 6-amino-2-methylnicotinate
• CAS No: 872355-52-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD08062965
• CID: 1031706
• PubChem ID: 55252884
• Update Time: 2025-10-30

Methyl 6-amino-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-methyl-3-Pyridinecarboxylic acid methyl ester
• 6-Amino-2-methyl-nicotinic acid methyl ester
• Methyl 6-Amino-2-methylnicotinate
• Methyl 6-amino-2-methylnicotite
• METHYL 6-AMINO-2-METHYLPYRIDINE-3-CARBOXYLATE
• Methyl 6-amino-2-methyl-3-pyridinecarboxylate (ACI)
• Methyl6-amino-2-methylnicotinate
• SY111387
• FTEVWMZAZULDPG-UHFFFAOYSA-N
• CS-0061193
• DS-5234
• 872355-52-7
• SCHEMBL4770167
• AB43431
• O11963
• J-522524
• DTXSID40716956
• methyl 6-amino-2-methyl-pyridine-3-carboxylate
• DB-023530
• MFCD08062965
• AKOS006285731
• Methyl 6-amino-2-methylnicotinate

• MDL： MFCD08062965
• Inchi： 1S/C8H10N2O2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3,(H2,9,10)
• InChI Key： FTEVWMZAZULDPG-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC(N)=CC=1)OC

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-amino-2-methylnicotinate

Methyl 6-Amino-2-Methylnicotinate: A Comprehensive Overview

Methyl 6-amino-2-methylnicotinate, also known by its CAS number 872355-52-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of various bioactive molecules. The structure of methyl 6-amino-2-methylnicotinate consists of a nicotinate backbone with substituents at positions 6 and 2, specifically an amino group (-NH₂) and a methyl group (-CH₃), respectively. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of methyl 6-amino-2-methylnicotinate typically involves multi-step organic reactions, often starting from nicotinic acid or its derivatives. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of biological activity, methyl 6-amino-2-methylnicotinate has shown promise in various pharmacological studies. It has been investigated for its potential as a precursor in drug design, particularly in the development of agents targeting specific receptors or enzymes. Recent studies have highlighted its ability to modulate certain cellular pathways, making it a valuable tool in drug discovery research. Additionally, its structural versatility allows for further functionalization, enabling the exploration of diverse biological effects.

The application of methyl 6-amino-2-methylnicotinate extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and tunable porosity, which make them suitable for applications in gas storage, catalysis, and sensing technologies. The integration of methyl 6-amino-2-methylnicotinate into such frameworks has opened new avenues for material innovation.

From an analytical perspective, the characterization of methyl 6-amino-2-methylnicotinate has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques provide precise data that are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, methyl 6-amino-2-methylnicotinate (CAS No: 872355-52-7) is a compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization methods, positions it as a valuable asset in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple fields.